Cas no 14219-05-7 ((5-Methyl-1,3-phenylene)diisocyanate)

• Product Name: (5-Methyl-1,3-phenylene)diisocyanate
• CAS No: 14219-05-7
• Molecular Formula: C₉H₆N₂O₂
• Molecular Weight: 174.156
• CID: 2657887
• PubChem ID: 14648216

(5-Methyl-1,3-phenylene)diisocyanate Properties

Names and Identifiers

• (5-Methyl-1,3-phenylene)diisocyanate
• toluene-3,5-diisocyanate
• 3,5-TDI
• 3,5-Diisocyanatotoluene
• 3,5-Tolylenediisocyanate
• 14219-05-7
• DTXSID20943480
• SCHEMBL109084
• 1,3-diisocyanato-5-methylbenzene
• BQHPNDYUVBBCQF-UHFFFAOYSA-N

• InChIKey： BQHPNDYUVBBCQF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6N2O2/c1-7-2-8(10-5-12)4-9(3-7)11-6-13/h2-4H,1H3

Computed Properties

• Exact Mass: 174.042927438g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 174.042927438g/mol
• Heavy Atom Count: 13
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluene diisocyanates